Cas no 2228974-24-9 (3-(aminomethyl)-3-(4-methyl-1,3-thiazol-5-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(4-methyl-1,3-thiazol-5-yl)cyclobutan-1-ol
• CAS No: 2228974-24-9
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6097955
• PubChem ID: 165628823
• Update Time: 2025-07-23

3-(aminomethyl)-3-(4-methyl-1,3-thiazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(4-methyl-1,3-thiazol-5-yl)cyclobutan-1-ol
• EN300-1767148
• 2228974-24-9

• Inchi： 1S/C9H14N2OS/c1-6-8(13-5-11-6)9(4-10)2-7(12)3-9/h5,7,12H,2-4,10H2,1H3
• InChI Key： AOLVZGBVDFKPDA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(aminomethyl)-3-(4-methyl-1,3-thiazol-5-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(4-Methyl-1,3-Thiazol-5-yl)Cyclobutan-1-ol: A Comprehensive Overview

3-(Aminomethyl)-3-(4-Methyl-1,3-Thiazol-5-yl)Cyclobutan-1-ol is a complex organic compound with the CAS number 2228974-24-9. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a cyclobutane ring substituted with an aminomethyl group and a 4-methylthiazole moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery. The cyclobutane ring in this compound provides a rigid structure that can enhance the bioavailability and stability of pharmaceutical agents. Additionally, the presence of the 4-methylthiazole group introduces electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic properties. These features make 3-(Aminomethyl)-3-(4-Methyl-1,3-Thiazol-5-yl)Cyclobutan-1-ol a promising candidate for use in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the cyclobutane core. The incorporation of the thiazole group requires careful control over reaction conditions to ensure high yields and purity. These synthetic methods have been optimized based on recent advancements in catalytic systems, enabling more efficient production of the compound.

In terms of biological activity, 3-(Aminomethyl)-3-(4-Methyl-1,3-Thiazol-5-yl)Cyclobutan-1-ol has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit selective binding to specific protein targets, making it a valuable tool for studying enzyme mechanisms. Furthermore, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems.

From an industrial perspective, the compound's stability under various environmental conditions makes it suitable for use in specialty chemicals and advanced materials. Its unique electronic properties could also find applications in optoelectronics and sensor technologies. Ongoing research is focused on scaling up production methods to meet potential demand while maintaining quality standards.

In conclusion, 3-(Aminomethyl)-3-(4-Methyl-1,3-Thiazol-5-yl)Cyclobutan-1-ol represents a cutting-edge development in organic chemistry. Its combination of structural complexity and functional versatility positions it as a key player in both academic research and industrial applications. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to the advancement of chemical science.